Cas no 2172278-55-4 (1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172278-55-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5891319
• PubChem ID: 165535586
• Update Time: 2025-07-21

1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• 2172278-55-4
• 1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid
• EN300-1520698

• Inchi： 1S/C26H30N2O5/c1-3-26(4-2,24(31)28-14-13-17(15-28)23(29)30)27-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,3-4,13-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： WUSLQUKCKYYULD-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Introduction to 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2172278-55-4) in Modern Chemical and Biomedical Research

The compound 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172278-55-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a pyrrolidine core conjugated with an ethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino-butanoyl moiety, has garnered considerable attention due to its potential therapeutic applications. The synthesis and characterization of this compound have opened new avenues for drug discovery, particularly in the development of novel bioactive molecules.

Recent research has highlighted the versatility of 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of peptidomimetics and protease inhibitors. The presence of the Fmoc group is particularly noteworthy, as it serves as an effective protecting group for amino acids during solid-phase peptide synthesis (SPPS). This feature has enabled researchers to construct complex peptide analogs with high precision, which are essential for targeting specific biological pathways.

The pyrrolidine ring in the molecular structure contributes to the compound's stability and bioavailability, making it an attractive candidate for further pharmacological investigation. Studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymatic targets, including kinases and metalloproteinases. These enzymes are often implicated in pathological processes such as cancer, inflammation, and neurodegenerative diseases. The fluorenylmethoxycarbonyl moiety further enhances the compound's suitability for medicinal chemistry applications by providing a robust scaffold for structural modifications.

In the realm of drug development, the ability to modify key functional groups while maintaining overall molecular integrity is crucial. The ethyl substituent in 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid offers flexibility for chemical derivatization, allowing researchers to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are critical for optimizing drug-like characteristics and improving therapeutic efficacy.

Advances in computational chemistry have further accelerated the exploration of 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing next-generation inhibitors. These simulations have been instrumental in predicting binding affinities and identifying key residues involved in substrate recognition. Such findings are invaluable for guiding experimental efforts and reducing trial-and-error approaches in drug design.

The integration of machine learning algorithms has also played a pivotal role in deciphering the structural features that contribute to biological activity. By analyzing large datasets of known bioactive compounds, machine learning models can identify patterns and correlations that may not be apparent through traditional chemical intuition. This data-driven approach has led to the discovery of novel analogs with enhanced potency and selectivity. The application of these techniques to 1-2-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoylpyrrolidine}-3-carboxylic acid has yielded promising candidates for further validation in vitro and in vivo.

Preclinical studies have begun to elucidate the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Initial results suggest that certain analogs exhibit favorable pharmacokinetic profiles, including adequate oral bioavailability and prolonged half-life. These findings are encouraging for advancing towards clinical trials and evaluating their potential as therapeutic agents. The combination of structural diversity provided by chemical modifications with computational insights has streamlined the drug discovery process, making compounds like 1-(2-Ethyl)-2-{((9H-fluorenin)-9-ylmethoxycarbonil)aminobutanoylpiperidin)-3-carboxilic acid (CAS No. 2172278554) highly attractive for medicinal chemists.

The future prospects of this compound are vast, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential as an anti-inflammatory agent has shown preliminary success in animal models, highlighting its promise as a novel therapeutic intervention. Additionally, investigations into its effects on central nervous system (CNS) disorders have opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion,1-(Ethyl)-2-{((Fluorenylmethoxycarbonil)aminobutanoylpiperidin)-3-carboxilic acid (CAS No: 2172278554) stands as a testament to the progress made in synthetic chemistry and drug discovery. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with significant therapeutic potential. As research continues to uncover new applications and optimize synthetic methodologies,this compound will undoubtedly play a crucial role in addressing unmet medical needs across various diseases.